BENGHE Foundational & Exploratory

Check Availability & Pricing

physical properties of 3-Penten-2-OL (boiling
point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Penten-2-OL

Cat. No.: B074221

Physical Properties of 3-Penten-2-ol: A Technical
Guide

This guide provides a comprehensive overview of the key physical properties of 3-penten-2-ol,
specifically its boiling point and density. The information is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Core Physical Properties

3-Penten-2-ol, a volatile organic compound, possesses distinct physical characteristics that
are crucial for its handling, application, and purification. These properties are summarized

below.
Physical Property Value Conditions
Boiling Point 118-122 °C at 760 mmHg
Density 0.843 g/mL at 25 °C

Experimental Determination Protocols

The following sections detail the standard methodologies for determining the boiling point and
density of a liquid organic compound such as 3-penten-2-ol.
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Boiling Point Determination via Thiele Tube Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and effective method for its determination is the
Thiele tube method.

Apparatus:

e Thiele tube

e Thermometer (0-200 °C range)

o Small test tube

o Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or heating mantle)

e Mineral oil or other suitable heating bath fluid

¢ Rubber band or wire for attaching the test tube to the thermometer

Procedure:

A small amount of 3-penten-2-ol is placed into the small test tube.

» The capillary tube is placed inside the test tube with its open end downwards.
e The test tube is attached to the thermometer.

o The Thiele tube is filled with a high-boiling point liquid, such as mineral oil.

o The thermometer and test tube assembly is immersed in the Thiele tube.

e The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

e As the temperature rises, a stream of bubbles will be observed emerging from the capillary
tube.
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e Heating is continued until a steady stream of bubbles is produced, and then the heat source
is removed.

e The liquid is allowed to cool. The temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.[1][2][3]

Density Determination via Pychometer Method

Density is defined as the mass of a substance per unit volume. For liquids, a pycnometer
provides a precise method for density determination.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance (accurate to £0.0001 g)

Water bath with temperature control

3-Penten-2-ol sample

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured
and recorded.

e The pycnometer is filled with distilled water and placed in a constant temperature water bath
until it reaches thermal equilibrium.

o The water level is adjusted to the mark on the capillary, the outside is dried, and the mass of
the pycnometer filled with water is measured.

e The pycnometer is emptied, dried, and then filled with the 3-penten-2-ol sample.

e The pycnometer is again brought to the same temperature in the water bath, the liquid level
is adjusted, and the exterior is dried.
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* The mass of the pycnometer filled with 3-penten-2-ol is measured.

» The density of the 3-penten-2-ol is calculated using the known density of water at that
temperature and the measured masses.

Logical Relationship of Physical Properties

The following diagram illustrates the relationship between the fundamental physical properties
of a substance.
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Figure 1: Interrelation of Physical Properties
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Figure 1: Interrelation of Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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